Cas no 3836-19-9 (Pregn-4-ene-3,11,20-trione,17,21-dihydroxy-2-methyl-, (2a)- (9CI))

• Product Name: Pregn-4-ene-3,11,20-trione,17,21-dihydroxy-2-methyl-, (2a)- (9CI)
• CAS No: 3836-19-9
• MF: C₂₂H₃₀O₅
• MW: 374.470607280731
• CID: 308608
• PubChem ID: 259691
• Update Time: 2025-04-19

Pregn-4-ene-3,11,20-trione,17,21-dihydroxy-2-methyl-, (2a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,11,20-trione,17,21-dihydroxy-2-methyl-, (2a)- (9CI)
• (2R,8S,9S,10R,13S,14S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-2,10,13-trimethyl-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,11-dione
• 2alpha-Methylcortisone
• Pregn-4-ene-3,11,20-trione, 17,21-dihydroxy-2-methyl-, (2alpha)-
• NSC89842
• NSC-89842
• 3836-19-9
• NSC 89842

• Inchi： 1S/C22H30O5/c1-12-9-20(2)13(8-16(12)24)4-5-14-15-6-7-22(27,18(26)11-23)21(15,3)10-17(25)19(14)20/h8,12,14-15,19,23,27H,4-7,9-11H2,1-3H3/t12-,14+,15+,19-,20+,21+,22+/m1/s1
• InChI Key： OIGPMJCLTDSPPN-QQVOSXMISA-N
• SMILES： O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=CC([C@H](C)C[C@]4(C)[C@H]3C(C[C@@]21C)=O)=O

Computed Properties

• Exact Mass: 374.2094
• Monoisotopic Mass: 374.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.67